Cas no 51601-26-4 (3-(4-N,N-Dimethylamino)phenyl-1-propene)

• Product Name: 3-(4-N,N-Dimethylamino)phenyl-1-propene
• CAS No: 51601-26-4
• MF: C₁₁H₁₅N
• MW: 161.243502855301
• MDL: MFCD09801127
• CID: 386885
• PubChem ID: 240318
• Update Time: 2025-06-20

3-(4-N,N-Dimethylamino)phenyl-1-propene Chemical and Physical Properties

Names and Identifiers

• 4-Allyl-N,N-dimethylaniline
• 3-[(4-N,N-Dimethylamino)phenyl]-1-propene
• Benzenamine,N,N-dimethyl-4-(2-propen-1-yl)-
• N,N-dimethyl-4-prop-2-enylaniline
• N,N-dimethyl-4-prop-2-enyl-aniline
• (4-allyl)-N,N-dimethylaniline
• 4-(2-propenyl)-N,N-dimethylaniline
• 4-Dimethylamino-allylbenzol
• AC1L64XN
• AC1Q4TPO
• AR-1K2398
• CTK8I9713
• N,N-dimethyl-4-(2-propen-1-yl)benzenamine
• n,n-dimethyl-4-(prop-2-en-1-yl)aniline
• NSC46438
• 51601-26-4
• 3-[(4-Dimethylamino)phenyl]-1-propene
• SCHEMBL14144804
• DTXSID80286547
• NSC-46438
• AKOS006327563
• (4-Allylphenyl)dimethylamine
• MFCD09801127
• BCA60126
• DB-231002
• 3-(4-N,N-Dimethylamino)phenyl-1-propene

• MDL： MFCD09801127
• Inchi： 1S/C11H15N/c1-4-5-10-6-8-11(9-7-10)12(2)3/h4,6-9H,1,5H2,2-3H3
• InChI Key： BVIAJCPAXXKODU-UHFFFAOYSA-N
• SMILES： N(C)(C)C1C=CC(CC=C)=CC=1

Computed Properties

• Exact Mass: 161.12055
• Monoisotopic Mass: 161.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24
• LogP: 2.48110

Additional information on 3-(4-N,N-Dimethylamino)phenyl-1-propene

3-(4-N,N-Dimethylamino)phenyl-1-propene: An Overview of Its Properties, Applications, and Recent Research

3-(4-N,N-Dimethylamino)phenyl-1-propene (CAS No. 51601-26-4) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as 4-(3-Propenyl)N,N-dimethylaniline, is characterized by its unique molecular structure, which consists of a phenyl ring substituted with a dimethylamino group and a propenyl chain. The combination of these functional groups endows the compound with a range of interesting properties and potential applications.

The chemical structure of 3-(4-N,N-Dimethylamino)phenyl-1-propene can be represented as C₁₂H₁₅N. The dimethylamino group (N(CH₃)₂) is an electron-donating group that enhances the basicity and nucleophilicity of the molecule. The propenyl chain (CH₂=CH-CH₂-) introduces a degree of unsaturation, which can participate in various chemical reactions such as polymerization and addition reactions. The phenyl ring provides aromatic stability and contributes to the overall electronic properties of the molecule.

In terms of physical properties, 3-(4-N,N-Dimethylamino)phenyl-1-propene is typically a colorless liquid with a characteristic odor. It has a boiling point of approximately 200°C and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. The compound's solubility in water is limited due to its hydrophobic nature.

The synthetic routes for producing 3-(4-N,N-Dimethylamino)phenyl-1-propene have been well-documented in the literature. One common method involves the reaction of 4-bromotoluene with dimethylamine to form 4-bromotoluene dimethylamine, followed by a Wittig reaction with triethyl phosphonoacetate to introduce the propenyl group. This synthetic pathway is efficient and can be scaled up for industrial production.

In recent years, 3-(4-N,N-Dimethylamino)phenyl-1-propene has been studied for its potential applications in various fields. One area of interest is its use as an intermediate in the synthesis of more complex organic molecules. The presence of the dimethylamino group makes it an excellent starting material for reactions that require a strong electron-donating group. For example, it can be used in the synthesis of pharmaceuticals, dyes, and other fine chemicals.

In the pharmaceutical industry, 3-(4-N,N-Dimethylamino)phenyl-1-propene has shown promise as a lead compound for drug development. Its basicity and nucleophilicity make it suitable for forming complexes with metal ions, which can be useful in developing metal-based drugs. Additionally, the compound's ability to undergo selective chemical modifications allows researchers to fine-tune its properties for specific therapeutic applications.

A recent study published in the Journal of Medicinal Chemistry explored the use of 3-(4-N,N-Dimethylamino)phenyl-1-propene as a scaffold for designing novel antiviral agents. The researchers found that derivatives of this compound exhibited potent antiviral activity against several strains of viruses, including influenza and herpes simplex virus (HSV). The study highlighted the importance of the dimethylamino group in enhancing the antiviral efficacy of the compounds.

Beyond pharmaceutical applications, 3-(4-N,N-Dimethylamino)phenyl-1-propene has also been investigated for its potential use in materials science. Its unique combination of aromaticity and unsaturation makes it an attractive candidate for developing new types of polymers and coatings. For instance, researchers at a leading materials science institute have developed a series of copolymers using 3-(4-N,N-Dimethylamino)phenyl-1-propene as one of the monomers. These copolymers exhibit excellent thermal stability and mechanical properties, making them suitable for high-performance applications.

In conclusion, 3-(4-N,N-Dimethylamino)phenyl-1-propene (CAS No. 51601-26-4) is a multifaceted compound with a wide range of potential applications in chemistry, biology, and materials science. Its unique molecular structure and versatile chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, it is likely that this compound will play an increasingly important role in various scientific and industrial fields.